N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide

• Molecular Formula: C20H14ClN3O2
• Molecular Weight: 363.8 g/mol
• IUPAC Name: N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H14ClN3O2/c1-12-4-7-17-18(9-12)26-20(24-17)15-10-14(5-6-16(15)21)23-19(25)13-3-2-8-22-11-13/h2-11H,1H3,(H,23,25)
• InChI Key: YMUZKNSCVJTLIV-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)C4=CN=CC=C4)Cl

Description

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. This inhibition leads to the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes, ultimately leading to apoptosis. It has also been found to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammation.
Biochemical and Physiological Effects:
N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide has been found to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, as well as induce apoptosis in cancer cells. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide in lab experiments is its ability to inhibit HDACs, which can be useful in studying the regulation of gene expression. However, one of the limitations of using this compound is its potential toxicity, as it has been found to induce apoptosis in normal cells as well as cancer cells.

Future Directions

There are several future directions for the research of N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide. One area of research could be the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another area of research could be the investigation of the potential applications of this compound in other fields such as cardiovascular disease and diabetes. Additionally, more studies could be conducted to further understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide involves the reaction of 6-methyl-2-aminobenzoxazole and 4-chloro-3-nitrobenzaldehyde in the presence of sodium borohydride and acetic acid. The resulting intermediate is then reacted with nicotinic acid to produce the final product.

Scientific Research Applications

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide has been extensively studied for its potential applications in various fields such as cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In neurodegenerative diseases, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation. Inflammation is also an area where this compound has shown potential, as it has been found to inhibit the production of pro-inflammatory cytokines.